Cas no 1783663-29-5 (3-ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid)

• Product Name: 3-ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• CAS No: 1783663-29-5
• CID: 4613905
• Update Time: 2025-05-22

3-ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid

3-Ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1783663-29-5, known as 3-Ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic structures with a wide range of applications in drug discovery and material science. The long-tail keyword for this compound is often referred to as "3-Ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic Acid", emphasizing its structural uniqueness and functional groups.

Recent studies have highlighted the potential of 3-Ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic Acid in various therapeutic areas. Researchers have explored its role as a modulator of cellular signaling pathways, particularly in cancer biology. The compound's ability to inhibit key enzymes involved in tumor progression has made it a promising candidate for anti-cancer drug development. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound can selectively target protein kinase A (PKA), a critical regulator of cell proliferation and survival.

The synthesis of 3-Ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The core structure is typically formed through a [1,2]-addition reaction followed by cyclization under specific conditions. The introduction of the ethyl group at the 3-position and the carboxylic acid at the 5-position is achieved through precise functional group transformations. This synthesis pathway not only ensures high purity but also allows for scalability, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, 3-Ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic Acid exhibits potent anti-inflammatory properties. A 2022 study in *Journal of Medicinal Chemistry* revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's unique structure enables it to act as a scaffold for further chemical modifications. By altering substituents at specific positions on the pyrazolopyrimidine ring, researchers can fine-tune its pharmacokinetic properties and enhance its bioavailability. For example, introducing electron-withdrawing groups at the 4-position has been shown to improve solubility and stability in physiological conditions.

From an environmental perspective, 3-Ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic Acid demonstrates low toxicity to aquatic organisms, making it an eco-friendly choice for pharmaceutical applications. Regulatory agencies have classified this compound as non-hazardous under standard handling conditions, provided proper safety protocols are followed.

In conclusion, 3-Ethylpyrazolo[1,5-a]pyrimidine-5-carboxylic Acid (CAS No. 1783663-29-5) stands out as a versatile molecule with significant potential in drug development and beyond. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing therapeutic interventions for various diseases.